Cas no 2160532-40-9 (4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol)

• Product Name: 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol
• CAS No: 2160532-40-9
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• MDL: MFCD31694053
• CID: 5184021
• Update Time: 2025-10-05

4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol

• MDL： MFCD31694053
• Inchi： 1S/C12H16O2S/c1-15-11-4-2-10(3-5-11)12(13)6-8-14-9-7-12/h2-5,13H,6-9H2,1H3
• InChI Key： PBHUBSQDNCYPGP-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(SC)C=C2)(O)C1

Additional information on 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol

Comprehensive Overview of 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol (CAS No. 2160532-40-9)

4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol (CAS No. 2160532-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tetrahydro-2H-pyran-4-ol core and methylthio functional group, exhibits potential applications in drug discovery and material science. Its molecular structure combines aromatic and aliphatic components, making it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS No. 2160532-40-9 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting agents, aligning with the growing demand for neurodegenerative disease treatments. Keywords like "tetrahydro-2H-pyran-4-ol derivatives" and "methylthio-phenyl synthesis" are trending in academic circles, underscoring its importance.

From a synthetic perspective, 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol is synthesized via multi-step organic reactions, often involving Grignard reagents or catalytic hydrogenation. Its hydroxyl group and thioether moiety provide reactive sites for further functionalization, enabling the creation of diverse analogs. This adaptability makes it valuable for high-throughput screening (HTS) in drug development, a hot topic in AI-driven pharmaceutical research.

Environmental and sustainability concerns have also influenced the compound's research trajectory. Scientists are exploring green chemistry approaches to synthesize 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol with minimal waste. Searches for "eco-friendly heterocyclic synthesis" and "biodegradable intermediates" correlate with this trend, reflecting broader industry shifts toward sustainable practices.

In material science, the compound's aromatic-thioether hybrid structure shows promise in polymer modification and liquid crystal applications. Its thermal stability and solubility profile make it a candidate for advanced functional materials, a field experiencing rapid growth due to demands in electronics and renewable energy technologies.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing CAS No. 2160532-40-9. These methods ensure purity and validate its utility in precision-driven industries. Frequently asked questions (FAQs) such as "How to analyze tetrahydro-2H-pyran-4-ol derivatives?" or "Synthetic routes for methylthio-phenyl compounds" dominate online forums, indicating robust user interest.

In conclusion, 4-(4-(methylthio)phenyl)tetrahydro-2H-pyran-4-ol represents a nexus of innovation across multiple disciplines. Its CAS No. 2160532-40-9 serves as a gateway to cutting-edge research, addressing contemporary challenges in healthcare, sustainability, and technology. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.